6-Amino-4-methylpyridine-3-boronic acid

• IUPAC Name: (6-amino-4-methylpyridin-3-yl)boronic acid
• InChI: InChI=1S/C6H9BN2O2/c1-4-2-6(8)9-3-5(4)7(10)11/h2-3,10-11H,1H3,(H2,8,9)
• InChI Key: MRUZVAKJOLQSHX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=C1C)N)(O)O
• Molecular Formula: C6H9BN2O2
• Molecular Weight: 151.96 g/mol

Description

6-Amino-4-methylpyridine-3-boronic acid, also known as 6-MAPB, is an organic compound with a wide range of applications in the scientific research field. It is a white solid that is soluble in water, methanol, and ethanol. 6-MAPB is a pyridine boronic acid derivative and is used as a reagent in various organic reactions due to its ability to form stable adducts with a variety of substrates. In addition, it has been used as a catalyst in the synthesis of various compounds and as a ligand in coordination chemistry. It has also been used in the synthesis of fluorescent probes, as well as in the study of enzymes and biochemical pathways.

Scientific Research Applications

6-Amino-4-methylpyridine-3-boronic acid has been used in a variety of scientific research applications, including the study of enzymes, biochemical pathways, and the synthesis of fluorescent probes. It has also been used as a catalyst in the synthesis of various compounds and as a ligand in coordination chemistry. In addition, it has been used to study the structure and function of proteins, as well as to investigate the structure of DNA and RNA.

Mechanism of Action

The mechanism of action of 6-Amino-4-methylpyridine-3-boronic acid is not fully understood. It is known that the compound is able to form stable adducts with a variety of substrates, which allows it to act as a catalyst in various organic reactions. In addition, it has been suggested that it may be able to interact with certain enzymes, leading to changes in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-4-methylpyridine-3-boronic acid are not well understood. It has been suggested that the compound may interact with certain enzymes, leading to changes in their activity. However, more research is needed to determine the exact mechanism of action and the potential effects of 6-Amino-4-methylpyridine-3-boronic acid on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-4-methylpyridine-3-boronic acid in lab experiments include its low cost, its ability to form stable adducts with a variety of substrates, and its ability to act as a catalyst in various organic reactions. However, there are some limitations to using 6-Amino-4-methylpyridine-3-boronic acid in lab experiments, such as its potential to interact with certain enzymes and its lack of understanding of its biochemical and physiological effects.

Future Directions

For 6-Amino-4-methylpyridine-3-boronic acid research include further study of its mechanism of action, its biochemical and physiological effects, and its potential to interact with certain enzymes. Additionally, further research is needed to explore its potential applications in the synthesis of fluorescent probes and its potential to act as a catalyst in various organic reactions. Finally, more research is needed to investigate its potential uses in the study of DNA and RNA structure and function.

Synthesis Methods

The most common method for synthesizing 6-Amino-4-methylpyridine-3-boronic acid is by reacting 3-bromopyridine and 4-methylpyridine with a boronic acid in the presence of a base, such as sodium hydroxide. This reaction is carried out in an aqueous solution at room temperature and the product is isolated by filtration. The yield of this reaction is typically high, with yields ranging from 90-95%.